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Phenalanes
Phenolanes are a class of chemical compounds characterized by the presence of one or more hydroxyl (-OH) groups attached to an aromatic ring. The simplest member of this family is phenol (C6H5OH), but the term "phenolane" can refer to a broader range of derivatives including monophenols, diphenols, and polyphenols.
Phenolanes play a significant role in various industries due to their versatile properties. In pharmaceuticals, they are used as intermediates or directly as active ingredients in medications. For instance, salicylic acid (1-hydroxybenzoic acid), an important phenolane derivative, is widely utilized in the production of aspirin and other pain relievers.
In agriculture, certain phenolanes like para-phenylenediamine are used as fungicides to protect crops from various diseases. Additionally, these compounds have applications in dyes, plastics, and even personal care products due to their stabilizing and antioxidant properties.
The structural diversity within the phenolane family allows for a wide array of functional groups and molecular arrangements, which can be tailored to meet specific industrial or biological needs.
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Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical BiopharmaceuticalsSynthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Chemical biopharmaceuticals represent a critical intersection between chemistry and medicine, offering innovative solutions for treating various diseases. Among the vast array of chemical compounds studied for...
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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BrC1=CC=C(C(=C1CO)Cl)F Cas No: 2092620-31-8